3-(4-methoxyphenyl)-N-(7-oxaspiro[3.5]nonan-1-yl)propanamide

• IUPAC Name: 3-(4-methoxyphenyl)-N-(7-oxaspiro[3.5]nonan-3-yl)propanamide
• InChI: InChI=1S/C18H25NO3/c1-21-15-5-2-14(3-6-15)4-7-17(20)19-16-8-9-18(16)10-12-22-13-11-18/h2-3,5-6,16H,4,7-13H2,1H3,(H,19,20)
• InChI Key: DQHGPZHZIANPHT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCC(=O)NC2CCC23CCOCC3
• Molecular Formula: C18H25NO3
• Molecular Weight: 303.4 g/mol

Description

The compound “3-(4-methoxyphenyl)-N-(7-oxaspiro[3.5]nonan-1-yl)propanamide” is a complex organic molecule. It contains a methoxyphenyl group, an oxaspiro ring, and a propanamide group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of the oxaspiro ring. This ring structure contains both carbon and oxygen atoms and is fused to two other carbon rings. The methoxyphenyl and propanamide groups would add additional complexity.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The oxaspiro ring could potentially undergo reactions at the carbon-oxygen bond, and the methoxyphenyl and propanamide groups could also participate in various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors that could influence its properties include the size and shape of the oxaspiro ring, the presence of the methoxyphenyl and propanamide groups, and the overall three-dimensional structure of the molecule.

Mechanism of Action

Without specific information on the biological activity of this compound, it’s difficult to predict its mechanism of action. If it’s biologically active, the oxaspiro ring and the methoxyphenyl and propanamide groups could all potentially interact with biological targets.

Future Directions

Future research on this compound could involve further exploration of its synthesis, investigation of its physical and chemical properties, and testing for biological activity. Such research could provide valuable information on the potential uses of this compound.